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Compound of Interest

Compound Name: PNU-142586

Cat. No.: B601331 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for PNU-142586 is not readily available in the

public domain. The following guidance is synthesized from information on its parent compound,

Linezolid, and from research articles detailing the toxicological properties of PNU-142586.

Researchers, scientists, and drug development professionals should handle this compound

with caution, adhering to good laboratory practices and the specific recommendations outlined

below.

PNU-142586 is a major metabolite of the oxazolidinone antibiotic Linezolid.[1][2] Emerging

research indicates that PNU-142586 is not an inactive metabolite as previously thought and

may play a significant role in the hematologic toxicity associated with prolonged Linezolid use.

[3] Specifically, elevated concentrations of PNU-142586 have been linked to a higher incidence

of thrombocytopenia (a low platelet count).[4][5]

Hazard Identification and Toxicological Profile
While a comprehensive toxicological profile for PNU-142586 is not fully established, studies

have identified it as a potential causative agent in Linezolid-induced hematologic toxicity.[3] The

primary concern is its potential to cause damage to organs, particularly the blood, through

prolonged or repeated exposure.[6][7][8][9]

Known Health Effects:

Specific Target Organ Toxicity (Repeated Exposure): Category 1 for the parent compound,

Linezolid, with the primary target organ being the blood.[6][7] Research suggests PNU-
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142586 is a key mediator of this effect.[3]

Cytotoxicity: PNU-142586 has demonstrated concentration-dependent cytotoxicity in human

megakaryocytic cell lines, which are precursors to platelets.[4]

Mechanism of Toxicity: Recent studies indicate that PNU-142586 targets DNA

topoisomerase 2-α (TOP2A) and 2-β (TOP2B), disrupting DNA replication and transcription,

which can lead to cytotoxic effects.[3]

Personal Protective Equipment (PPE)
Due to the potential for hematologic toxicity and the lack of comprehensive safety data, a

cautious approach to PPE is warranted. The following recommendations are based on the

handling of potent pharmaceutical compounds and the information available for Linezolid.

PPE Item Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Use a properly fitted, air-

purifying or supplied-air

respirator if ventilation is

inadequate or if handling as a

powder.

To prevent inhalation of dust.

Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.
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Avoid generating dust when working with the solid form.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place away from incompatible materials such as strong bases and

reducing agents.

Spill and Disposal Procedures
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Wear appropriate PPE. For solid spills, carefully sweep up the material to avoid

creating dust and place it in a suitable container for disposal. For liquid spills, absorb with an

inert material and place in a container for disposal.

Clean: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not empty into drains.

Experimental Workflow for Handling PNU-142586
The following diagram outlines a general workflow for handling PNU-142586 in a laboratory

setting, emphasizing safety at each step.
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Caption: General laboratory workflow for handling PNU-142586.
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Relationship and Toxicity Pathway of PNU-142586
The following diagram illustrates the metabolic relationship between Linezolid and PNU-
142586 and the proposed mechanism of toxicity.
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Caption: Metabolic pathway and proposed toxicity mechanism of PNU-142586.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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